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Caffeine Citrate Caffeine Citrate Commercial citrate of caffeine, though not a definite salt. It is the alkaloid caffeine, with a portion of adherent citric acid, as indicated by its pharmacopoeial name (citrated caffeine). Its general action and uses are the same as those given under caffeine. Caffeine citrate is used chiefly as a remedy for the idiopathic headache (migraine). This salt is very soluble in water, and is assimilated much more readily than pure caffeine when taken into the stomach. (NCI04)
Brand Name: Vulcanchem
CAS No.: 69-22-7
VCID: VC0143787
InChI: InChI=1S/C8H10N4O2.C6H8O7/c1-10-4-9-6-5(10)7(13)12(3)8(14)11(6)2;7-3(8)1-6(13,5(11)12)2-4(9)10/h4H,1-3H3;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)
SMILES: CN1C=NC2=C1C(=O)N(C(=O)N2C)C.C(C(=O)O)C(CC(=O)O)(C(=O)O)O
Molecular Formula: C14H18N4O9
Molecular Weight: 386.31 g/mol

Caffeine Citrate

CAS No.: 69-22-7

Reference Standards

VCID: VC0143787

Molecular Formula: C14H18N4O9

Molecular Weight: 386.31 g/mol

Caffeine Citrate - 69-22-7

CAS No. 69-22-7
Product Name Caffeine Citrate
Molecular Formula C14H18N4O9
Molecular Weight 386.31 g/mol
IUPAC Name 2-hydroxypropane-1,2,3-tricarboxylic acid;1,3,7-trimethylpurine-2,6-dione
Standard InChI InChI=1S/C8H10N4O2.C6H8O7/c1-10-4-9-6-5(10)7(13)12(3)8(14)11(6)2;7-3(8)1-6(13,5(11)12)2-4(9)10/h4H,1-3H3;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)
Standard InChIKey RCQXSQPPHJPGOF-UHFFFAOYSA-N
SMILES CN1C=NC2=C1C(=O)N(C(=O)N2C)C.C(C(=O)O)C(CC(=O)O)(C(=O)O)O
Canonical SMILES CN1C=NC2=C1C(=O)N(C(=O)N2C)C.C(C(=O)O)C(CC(=O)O)(C(=O)O)O
Description Commercial citrate of caffeine, though not a definite salt. It is the alkaloid caffeine, with a portion of adherent citric acid, as indicated by its pharmacopoeial name (citrated caffeine). Its general action and uses are the same as those given under caffeine. Caffeine citrate is used chiefly as a remedy for the idiopathic headache (migraine). This salt is very soluble in water, and is assimilated much more readily than pure caffeine when taken into the stomach. (NCI04)
Synonyms 2-Hydroxy-1,2,3-propanetricarboxylic Acid 3,7-Dihydro-1,3,7-trimethyl-_x000B_1H-purine-2,6-dione; Citrated Caffeine;
PubChem Compound 6241
Last Modified Nov 11 2021
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